Cas no 872591-22-5 (2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-methyl-N-phenylacetamide)

• Product Name: 2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-methyl-N-phenylacetamide
• CAS No: 872591-22-5
• MF: C₂₁H₂₀N₆O₂
• MW: 388.422503471375
• CID: 6261966
• PubChem ID: 7200052
• Update Time: 2025-05-20

2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-methyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-methyl-N-phenylacetamide
• 2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-methyl-N-phenylacetamide
• SR-01000018444-1
• 2-[3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]-N-methyl-N-phenylacetamide
• AKOS024616021
• SR-01000018444
• 872591-22-5
• 2-(3-(3,5-dimethylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-methyl-N-phenylacetamide
• F1876-0959

• Inchi： 1S/C21H20N6O2/c1-14-9-15(2)11-17(10-14)27-20-19(23-24-27)21(29)26(13-22-20)12-18(28)25(3)16-7-5-4-6-8-16/h4-11,13H,12H2,1-3H3
• InChI Key： JGLGRTALCJYSFG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1CC(N(C)C1C=CC=CC=1)=O)N(C1C=C(C)C=C(C)C=1)N=N2

Computed Properties

• Exact Mass: 388.16477390g/mol
• Monoisotopic Mass: 388.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.7Ų

Additional information on 2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-methyl-N-phenylacetamide

Introduction to Compound with CAS No. 872591-22-5 and Its Applications in Chemical Biology

Compound with the CAS number 872591-22-5 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The chemical name of this compound is 2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl-N-methyl-N-phenylacetamide. This intricate structure, characterized by a triazolopyrimidine core appended with various functional groups, makes it a promising candidate for further exploration in pharmaceutical research and drug development.

The triazolopyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in a highly specific manner. The presence of the 3,5-dimethylphenyl group in the molecule enhances its lipophilicity, which is often a critical factor in drug absorption and distribution within the body. Additionally, the N-methyl-N-phenylacetamide moiety contributes to the compound's overall solubility and bioavailability, making it a more viable candidate for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. The 2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl-N-methyl-N-phenylacetamide has shown potential in several preclinical studies as an inhibitor of key enzymes involved in cancer progression. Specifically, its ability to interfere with the activity of enzymes such as kinases and phosphodiesterases has been highlighted in multiple research publications.

The structural features of this compound also make it an attractive scaffold for further derivatization and optimization. By modifying specific functional groups or introducing new ones, researchers can fine-tune its biological activity and improve its pharmacokinetic properties. For instance, the 7-oxo group within the triazolopyrimidine ring can be modified to enhance binding affinity or alter metabolic stability. Such modifications are crucial in the drug discovery process to develop compounds that are both effective and safe.

The synthesis of compounds like the one with CAS No. 872591-22-5 often involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex triazolopyrimidine core efficiently. These methods not only improve yield but also reduce the environmental impact of the synthesis process.

The biological activity of this compound has been extensively studied in vitro using various cell lines and biochemical assays. Preliminary results suggest that it exhibits inhibitory effects on several target enzymes relevant to cancer therapy. For example, it has shown promise in inhibiting tyrosine kinases that are overexpressed in certain types of cancer cells. This selective inhibition could lead to fewer side effects compared to existing chemotherapeutic agents.

In addition to its potential as an anti-cancer agent, the 2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl-N-methyl-N-phenylacetamide may also have applications in other therapeutic areas. Its ability to modulate enzyme activity suggests that it could be useful in treating inflammatory diseases or neurological disorders where enzyme dysregulation plays a role. Further research is needed to fully elucidate its potential applications across different disease states.

The development of new drugs is a complex process that involves not only chemical synthesis but also rigorous testing for efficacy and safety. Clinical trials are essential to determine whether a compound can translate from preclinical success to clinical benefit for patients. The unique structure of this compound provides several advantages for clinical translation due to its favorable pharmacokinetic properties and potential for oral administration.

The field of chemical biology continues to evolve rapidly with new discoveries being made at an unprecedented pace. Compounds like those with CAS No. 872591-22-5 represent the cutting edge of drug discovery research. By leveraging advanced computational methods and high-throughput screening techniques, researchers can accelerate the identification of novel bioactive molecules that could lead to breakthrough treatments for various diseases.

In conclusion, the compound with CAS No. 872591-22-5 is a promising candidate for further development in pharmaceutical research due to its unique structure and biological activity. Its potential applications in cancer therapy and other therapeutic areas make it an exciting subject for future studies. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound could play a significant role in addressing unmet medical needs.